N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(2-hydroxy-2-naphthalen-1-ylethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H23NO4S/c1-14-11-20(26-3)21(12-15(14)2)27(24,25)22-13-19(23)18-10-6-8-16-7-4-5-9-17(16)18/h4-12,19,22-23H,13H2,1-3H3
• InChI Key: KPLOVBBDIQRJCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)O)OC
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol

Description

N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, commonly known as NHEDB, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. It was first synthesized in the early 2000s and has since been used in various studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of NHEDB involves its ability to selectively bind to and inhibit the activity of certain proteins and enzymes. For example, it has been shown to bind to the catalytic site of PTP1B and prevent it from dephosphorylating its substrates. This results in increased insulin signaling and glucose metabolism, which may have potential therapeutic applications in the treatment of diabetes and other metabolic disorders.
Biochemical and Physiological Effects:
NHEDB has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been shown to inhibit cancer cell proliferation and induce apoptosis in certain types of cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, NHEDB has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using NHEDB in lab experiments is its selectivity for certain proteins and enzymes, which allows for more precise investigation of their function. Additionally, NHEDB has been shown to have low toxicity and good stability in vitro and in vivo. However, one limitation of using NHEDB is its relatively complex synthesis method, which may limit its availability and increase its cost compared to other tool compounds.

Future Directions

There are several potential future directions for research on NHEDB and related compounds. For example, further investigation of its mechanism of action and physiological effects could lead to the development of new therapeutic strategies for metabolic disorders, cancer, and inflammation. Additionally, the synthesis of new analogs of NHEDB with improved selectivity and potency could expand its potential applications as a tool compound for investigating the function of other proteins and enzymes.

Scientific Research Applications

NHEDB has been used in various scientific research studies due to its potential as a tool compound for investigating the function of certain proteins and enzymes. For example, it has been shown to selectively inhibit the activity of the protein tyrosine phosphatase PTP1B, which is involved in the regulation of insulin signaling and glucose metabolism. NHEDB has also been used to investigate the role of other enzymes and proteins in various physiological processes, such as cancer cell proliferation and inflammation.